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Introduction

The study of intermetallic compounds is crucial for the development of new materials with
tailored properties. Within the calcium-indium (Ca-In) binary system, the Casln compound
represents a stable phase with potential applications in various fields. A thorough
understanding of its thermodynamic properties is fundamental to predicting its behavior in
different environments and its viability in material design and synthesis. This technical guide
provides a comprehensive overview of the known thermodynamic properties of the Caslin
intermetallic compound, focusing on its enthalpy of formation and the experimental methods
used for its determination.

Core Thermodynamic Data

The primary experimentally determined thermodynamic property for Casln is its standard
enthalpy of formation. To date, comprehensive experimental data for its standard entropy,
Gibbs free energy of formation, and heat capacity are not readily available in the literature.

Table 1: Standard Enthalpy of Formation of Casln
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Value
Value
Property Symbol (kd/mol of Method Reference
(kd/imol)
atoms)
Standard Direct )
) Notin et al.
Enthalpy of AHf° -160.8+8.4 -40.2+2.1 Reaction
_ _ (1984)
Formation Calorimetry

Ca-In Phase Diagram

The stability of the Casln compound is illustrated in the Ca-In binary phase diagram. This
diagram is essential for understanding the temperature and composition ranges within which
Casln can be formed and coexist with other phases. Casln is a congruently melting compound,
indicating that it melts at a constant temperature without undergoing decomposition.

Experimental Protocols

The determination of the enthalpy of formation of intermetallic compounds like Casln requires
precise experimental techniques. The value reported in this guide was obtained using Direct
Reaction Calorimetry.

Direct Reaction Calorimetry

Direct reaction calorimetry measures the heat released or absorbed during the exothermic or
endothermic formation of a compound directly from its constituent elements.

Principle: A stoichiometric mixture of the constituent elements (in this case, calcium and indium)
is heated in a calorimeter to a temperature sufficient to initiate a self-sustaining reaction. The
heat evolved by the reaction is measured by the temperature change of the calorimeter and its

surroundings.
Generalized Experimental Workflow:
e Sample Preparation:

o High-purity calcium (typically in the form of filings or small pieces) and indium (as a
powder or granules) are weighed in the stoichiometric ratio of 3:1.
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o The materials are thoroughly mixed in an inert atmosphere (e.g., an argon-filled glovebox)
to prevent oxidation.

o The mixture is pressed into a compact pellet.

o Calorimeter Setup:

o The pelletis placed in a crucible (e.g., made of tantalum or another high-melting-point,
non-reactive material).

o The crucible is positioned within the reaction chamber of a high-temperature calorimeter.
o The calorimeter is evacuated and backfilled with an inert gas.

e Reaction Initiation and Data Acquisition:

[¢]

The sample is heated at a controlled rate.

[e]

The temperature of the sample and the calorimeter are continuously monitored.

o

The reaction is initiated, often spontaneously, as the temperature reaches the melting
point of one of the components or an eutectic temperature, leading to a rapid increase in
temperature.

[e]

The temperature change is recorded until the system returns to thermal equilibrium.
o Calculation of Enthalpy of Formation:

o The heat evolved during the reaction is calculated from the temperature change and the
heat capacity of the calorimeter, which is determined through calibration experiments.

o The measured heat is then used to calculate the standard enthalpy of formation of the
compound.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the direct reaction calorimetry experiment
for determining the enthalpy of formation of Casln.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15489153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Sample Preparation (Inert Atmosphere)

Weigh Ca and In (3:1)

Mix Powders

Press into Pellet

High—Temperat#re Calorimetry

Load Pellet into Crucible

Assemble Calorimeter

Evacuate and Backfill with Ar

Heat Sample

Initiate Reaction

Data Analysis

Measure Temperature Change Calorimeter Calibration

'

| Calculate Heat Evolved

'

Calculate AH°f

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b15489153?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15489153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [Thermodynamic Properties of Casln: A Technical
Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15489153#thermodynamic-properties-of-ca3in-
compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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